Cas no 497061-19-5 (2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid)
2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid
-
2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI80204-1mg |
2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid |
497061-19-5 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI80204-5mg |
2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid |
497061-19-5 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI80204-10mg |
2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid |
497061-19-5 | >90% | 10mg |
$240.00 | 2024-04-19 |
2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid
2-{2-[(3-Bromophenyl)carbamoyl]phenyl}acetic Acid: A Comprehensive Overview
2-{2-[(3-Bromophenyl)carbamoyl]phenyl}acetic acid (CAS No. 497061-19-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Bromophenylcarbamoylphenylacetic acid, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.
Chemical Structure and Properties
2-{2-[(3-Bromophenyl)carbamoyl]phenyl}acetic acid is a carboxylic acid derivative with a molecular formula of C15H12BrNO3. The compound features a brominated phenyl ring attached to a carbamoyl group, which is further linked to a phenylacetic acid moiety. The presence of the bromine atom and the carbamoyl group imparts unique chemical and biological properties to the molecule. The carboxylic acid group provides the compound with acidic characteristics, making it suitable for various chemical reactions and biological assays.
Synthesis Methods
The synthesis of 2-{2-[(3-Bromophenyl)carbamoyl]phenyl}acetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromophenyl isocyanate with 2-(2-hydroxyphenyl)acetic acid, followed by an esterification step to form the final product. Another approach involves the coupling of 3-bromophenylamine with 2-(2-carboxyphenyl)acetyl chloride in the presence of a coupling agent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). These synthetic methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.
Biological Activities and Applications
2-{2-[(3-Bromophenyl)carbamoyl]phenyl}acetic acid has shown promising biological activities in various studies. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate specific enzymes involved in inflammatory pathways. For instance, studies have demonstrated that this compound can inhibit the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation. This property makes it a potential candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 2-{2-[(3-Bromophenyl)carbamoyl]phenyl}acetic acid has also been investigated for its anticancer potential. Research has shown that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that the compound could be further explored as a lead molecule for cancer therapy.
Clinical Trials and Future Prospects
The promising preclinical results of 2-{2-[(3-Bromophenyl)carbamoyl]phenyl}acetic acid have led to increased interest in its clinical evaluation. Several Phase I and Phase II clinical trials are currently underway to assess the safety and efficacy of this compound in treating inflammatory diseases and cancer. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
The future prospects for 2-{2-[(3-Bromophenyl)carbamoyl]phenyl}acetic acid are bright. Ongoing research aims to optimize its pharmacological properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can improve the efficacy and reduce the side effects of this compound.
Conclusion
In conclusion, 2-{2-[(3-Bromophenyl)carbamoyl]phenyl}acetic acid (CAS No. 497061-19-5) is a promising compound with diverse biological activities. Its unique chemical structure and potential applications in anti-inflammatory and anticancer therapy make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for future drug development.
497061-19-5 (2-{2-[(3-bromophenyl)carbamoyl]phenyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)